Cas no 2171903-86-7 (1-3-(trifluoromethyl)benzenesulfonylaziridine)

• Product Name: 1-3-(trifluoromethyl)benzenesulfonylaziridine
• CAS No: 2171903-86-7
• MF: C₉H₈F₃NO₂S
• MW: 251.225531578064
• CID: 6526480
• PubChem ID: 165846411
• Update Time: 2025-07-22

1-3-(trifluoromethyl)benzenesulfonylaziridine Chemical and Physical Properties

Names and Identifiers

• 1-3-(trifluoromethyl)benzenesulfonylaziridine
• EN300-1456581
• 1-[3-(trifluoromethyl)benzenesulfonyl]aziridine
• 2171903-86-7

• Inchi： 1S/C9H8F3NO2S/c10-9(11,12)7-2-1-3-8(6-7)16(14,15)13-4-5-13/h1-3,6H,4-5H2
• InChI Key： QDSBFNQBMXDYKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CC1)(=O)=O

Computed Properties

• Exact Mass: 251.02278416g/mol
• Monoisotopic Mass: 251.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-3-(trifluoromethyl)benzenesulfonylaziridine

Recent Advances in the Study of 1-3-(Trifluoromethyl)benzenesulfonylaziridine (CAS: 2171903-86-7)

The compound 1-3-(trifluoromethyl)benzenesulfonylaziridine (CAS: 2171903-86-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 1-3-(trifluoromethyl)benzenesulfonylaziridine as a key intermediate in the synthesis of various biologically active molecules. Its trifluoromethyl and benzenesulfonyl groups contribute to its stability and reactivity, making it an attractive candidate for further chemical modifications. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements involves the use of 1-3-(trifluoromethyl)benzenesulfonylaziridine in the synthesis of covalent inhibitors. These inhibitors form irreversible bonds with their target proteins, offering prolonged therapeutic effects. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in selectively inhibiting kinases associated with cancer progression, showcasing its potential as a lead compound in oncology research.

In addition to its role in drug discovery, 1-3-(trifluoromethyl)benzenesulfonylaziridine has also been explored for its antimicrobial properties. Preliminary in vitro studies have shown that certain derivatives exhibit potent activity against drug-resistant bacterial strains, suggesting its utility in addressing the growing challenge of antibiotic resistance. Further investigations are underway to optimize the compound's pharmacokinetic properties and reduce potential toxicity.

The synthesis of 1-3-(trifluoromethyl)benzenesulfonylaziridine has also seen methodological improvements. Recent reports describe more efficient and scalable routes for its production, utilizing greener solvents and catalysts to minimize environmental impact. These advancements not only enhance the compound's accessibility for research but also align with the broader goals of sustainable chemistry.

In conclusion, 1-3-(trifluoromethyl)benzenesulfonylaziridine (CAS: 2171903-86-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in enzyme inhibition and antimicrobial therapy. Ongoing research continues to uncover its full potential, paving the way for future therapeutic innovations. Researchers are encouraged to explore its derivatives and mechanisms of action further, as this compound holds significant promise for addressing unmet medical needs.